Cas no 923121-28-2 (8-ethoxy-2H-chromene-3-carboxylic acid)

• Product Name: 8-ethoxy-2H-chromene-3-carboxylic acid
• CAS No: 923121-28-2
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 3109561
• PubChem ID: 16228419
• Update Time: 2025-06-12

8-ethoxy-2H-chromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-ethoxy-2H-chromene-3-carboxylic acid
• Z228589000
• 8-ethoxy-2H-chromene-3-carboxylicacid
• EN300-41255
• AKOS008090510
• CS-0248749
• F1907-0502
• G45388
• 923121-28-2

• Inchi： 1S/C12H12O4/c1-2-15-10-5-3-4-8-6-9(12(13)14)7-16-11(8)10/h3-6H,2,7H2,1H3,(H,13,14)
• InChI Key： PYVWLZQNVFPMGA-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)=CC2C=CC=C(C1=2)OCC

Computed Properties

• Exact Mass: 220.07355886Da
• Monoisotopic Mass: 220.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 219-221 °C
• Boiling Point: 374.3±42.0 °C at 760 mmHg
• Flash Point: 146.3±21.4 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

8-ethoxy-2H-chromene-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 8-ethoxy-2H-chromene-3-carboxylic acid

Professional Introduction to 8-ethoxy-2H-chromene-3-carboxylic acid (CAS No. 923121-28-2)

8-ethoxy-2H-chromene-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 923121-28-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the chromene family, which is known for its diverse biological activities and potential therapeutic applications. The structural features of 8-ethoxy-2H-chromene-3-carboxylic acid, particularly the presence of an ethoxy group at the 8-position and a carboxylic acid moiety at the 3-position, contribute to its unique chemical properties and biological relevance.

The chromene scaffold is a prominent structural motif in natural products and synthetic drugs, exhibiting a wide range of pharmacological effects. These include anti-inflammatory, antioxidant, antimicrobial, and anticancer properties. The specific substitution pattern in 8-ethoxy-2H-chromene-3-carboxylic acid enhances its potential as a lead compound for drug discovery. Recent studies have highlighted the importance of chromene derivatives in developing novel therapeutic agents due to their ability to interact with various biological targets.

In the realm of medicinal chemistry, 8-ethoxy-2H-chromene-3-carboxylic acid has been investigated for its role in modulating enzymatic pathways and cellular processes. The carboxylic acid group at the 3-position provides a site for further functionalization, allowing chemists to design derivatives with enhanced bioavailability and targeted action. For instance, modifications at this position can lead to compounds with improved solubility or increased affinity for specific receptors.

Recent advancements in computational chemistry have enabled the rapid screening of chromene derivatives like 8-ethoxy-2H-chromene-3-carboxylic acid for their binding affinity to protein targets. Molecular docking studies have identified several promising candidates that could serve as inhibitors or activators of key enzymes involved in diseases such as cancer and neurodegeneration. These computational approaches have significantly accelerated the drug discovery process, making compounds like 8-ethoxy-2H-chromene-3-carboxylic acid more accessible for further experimental validation.

The synthesis of 8-ethoxy-2H-chromene-3-carboxylic acid involves multi-step organic reactions that highlight the versatility of heterocyclic chemistry. Traditional synthetic routes often employ cyclization reactions followed by functional group transformations to achieve the desired structure. However, modern methodologies have introduced more efficient and sustainable approaches, such as catalytic hydrogenation and microwave-assisted synthesis, which reduce reaction times and improve yields.

One of the most compelling aspects of 8-ethoxy-2H-chromene-3-carboxylic acid is its potential in designing small-molecule inhibitors for kinases and other enzymes implicated in signal transduction pathways. Kinase inhibitors are a major class of therapeutic agents used in treating cancers and inflammatory diseases. The chromene core can be tailored to mimic natural substrates or allosteric sites on these enzymes, thereby disrupting aberrant signaling networks.

Furthermore, the ethoxy group at the 8-position plays a crucial role in determining the pharmacokinetic properties of 8-ethoxy-2H-chromene-3-carboxylic acid derivatives. This substitution can influence metabolic stability, distribution across biological membranes, and overall bioavailability. Researchers are increasingly leveraging this flexibility to optimize drug candidates for clinical use.

Epidemiological studies have also suggested that natural compounds structurally related to chromenes may contribute to health benefits observed in certain diets rich in plant-based products. While further research is needed to fully elucidate the mechanisms involved, these findings underscore the importance of chromene derivatives as potential therapeutic agents.

The pharmaceutical industry has recognized the significance of compounds like 8-ethoxy-2H-chromene-3-carboxylic acid and is investing heavily in their development. Collaborative efforts between academia and industry are yielding innovative synthetic strategies and preclinical data that could lead to new treatments for unmet medical needs. The integration of high-throughput screening technologies with traditional medicinal chemistry has been particularly effective in identifying promising candidates for further development.

In conclusion, 8-ethoxy-2H-chromene-3-carboxylic acid (CAS No. 923121-28-2) represents a fascinating area of research with substantial potential in drug discovery. Its unique structural features, combined with recent advancements in synthetic methodologies and computational biology, make it a valuable candidate for developing novel therapeutic agents. As our understanding of biological pathways continues to evolve, compounds like 8-Ethoxy - 2H-Chromene - 3-Carboxylic Acid will undoubtedly play a pivotal role in shaping future treatments for human diseases.